4-Methoxyphenethylzinc bromide, 0.5M in tetrahydrofuran

• IUPAC Name: bromozinc(1+);1-ethyl-4-methoxybenzene
• InChI: InChI=1S/C9H11O.BrH.Zn/c1-3-8-4-6-9(10-2)7-5-8;;/h4-7H,1,3H2,2H3;1H;/q-1;;+2/p-1
• InChI Key: WHSPXXRFZHTOFA-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC=C(C=C1)C[CH2-].[Zn+]Br
• Molecular Formula: C9H11BrOZn
• Molecular Weight: 280.5 g/mol

Description

4-Methoxyphenethylzinc bromide, 0.5M in tetrahydrofuran is a chemical compound with the CAS number 1800201-43-7.

Molecular Structure Analysis

The molecular formula of 4-Methoxyphenethylzinc bromide, 0.5M in tetrahydrofuran is C9H11BrOZn. The molecular weight is 280.47.

Scientific Research Applications

Reagent in Synthesis Processes

This compound can also serve as a reagent in the synthesis of various industrial products. Its unique chemical properties can enhance the synthesis process, leading to improved product quality.

3. Intermediate in the Production of Acrylic Acid Derivatives 4-Methoxyphenethylzinc bromide can be used as an intermediate in one of the key synthetic steps for the preparation of acrylic acid derivatives. These derivatives have various applications, including the production of coatings, adhesives, and sealants.

4. Intermediate in the Synthesis of Natural Products This compound can also serve as an intermediate in the final step of the total synthesis of a natural product called mucosin. Mucosin has potential applications in the field of medicinal chemistry.

5. Substrate in the Synthesis of Multi-substituted Haloalkenes 4-Methoxyphenethylzinc bromide can be used as a substrate in the synthesis of multi-substituted haloalkenes by reacting with 1-haloalkenes via Negishi cross-coupling reaction. Haloalkenes are used in various chemical syntheses.